1-butyl-5-chloro-4-{[4-(ethylsulfonyl)-1-piperazinyl]carbonyl}-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: (1-butyl-5-chloro-3,6-dimethylpyrazolo[3,4-b]pyridin-4-yl)-(4-ethylsulfonylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H28ClN5O3S/c1-5-7-8-25-18-15(13(3)22-25)16(17(20)14(4)21-18)19(26)23-9-11-24(12-10-23)29(27,28)6-2/h5-12H2,1-4H3
• InChI Key: JNNDLBTZEQAHEX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=NC(=C(C(=C2C(=N1)C)C(=O)N3CCN(CC3)S(=O)(=O)CC)Cl)C
• Molecular Formula: C19H28ClN5O3S
• Molecular Weight: 442.0 g/mol

Description

1-butyl-5-chloro-4-{[4-(ethylsulfonyl)-1-piperazinyl]carbonyl}-3,6-dimethyl-1H-pyrazolo[3,4-b]pyridine is a useful research compound. Its molecular formula is C19H28ClN5O3S and its molecular weight is 442.0 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 441.1601386 g/mol and the complexity rating of the compound is 680. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Molecular Docking

A study described the synthesis of novel pyridine and fused pyridine derivatives, highlighting their antimicrobial and antioxidant activities. These compounds were subjected to in silico molecular docking screenings towards GlcN-6-P synthase, showcasing moderate to good binding energies, indicating potential for targeted therapeutic applications (Flefel et al., 2018).

Antimicrobial Activity

Another research focused on the synthesis of new heterocycles based on 3-methyl 1-phenyl-5-amino pyrazole, demonstrating significant antimicrobial activity. This study provides valuable insights into the potential use of such compounds in developing new antimicrobial agents (El‐Emary et al., 2002).

Heterocyclic Compound Synthesis

Further research involved the synthesis of various pyrazolopyridines, pyrazolothienopyridines, and related compounds, indicating a broad spectrum of chemical reactivity and potential applications in the development of novel pharmaceuticals (Ghattas et al., 2003).

Functionalized Sulfonamides and Oxazines

A study described an effective route to synthesize functionalized sulfonamide and oxazine derivatives, illustrating the compound's versatility in chemical synthesis and potential relevance in medicinal chemistry (Alizadeh et al., 2008).

Pyridine Derivatives Synthesis

Research on the regioselective synthesis of pyridine derivatives highlighted their potential in the development of new chemical entities with various biological activities, showcasing the chemical's utility in generating structurally diverse compounds (Yang et al., 2013).